Cas no 2034355-77-4 (N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide)

• Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide
• CAS No: 2034355-77-4
• MF: C₂₁H₂₄N₆O
• MW: 376.454863548279
• CID: 5840778
• PubChem ID: 119099646
• Update Time: 2025-07-14

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide
• F6438-3467
• 2034355-77-4
• N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-[1,1'-biphenyl]-4-carboxamide
• N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-[1,1'-biphenyl]-4-carboxamide
• AKOS026700933
• N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-4-phenylbenzamide

• Inchi： 1S/C21H24N6O/c1-26(2)20-23-18(24-21(25-20)27(3)4)14-22-19(28)17-12-10-16(11-13-17)15-8-6-5-7-9-15/h5-13H,14H2,1-4H3,(H,22,28)
• InChI Key： IRBIQWGZCZMSJC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC=CC=1)NCC1N=C(N=C(N=1)N(C)C)N(C)C

Computed Properties

• Exact Mass: 376.20115941g/mol
• Monoisotopic Mass: 376.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.2Ų

Additional information on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide (CAS No. 2034355-77-4): A Comprehensive Overview

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide (CAS No. 2034355-77-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazinyl derivatives and has been extensively studied for its biological activities, particularly in the context of cancer therapy and anti-inflammatory effects.

The chemical structure of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide is characterized by a central triazine ring substituted with dimethylamino groups and a biphenyl moiety. The presence of these functional groups imparts the compound with specific pharmacological properties, making it a promising candidate for various therapeutic applications. The biphenyl moiety enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach target sites within cells.

Recent research studies have highlighted the potential of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide as an anticancer agent. In vitro and in vivo experiments have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of DNA synthesis and the induction of apoptosis in cancer cells. These findings have been corroborated by several independent research groups, further validating the therapeutic potential of this compound.

In addition to its anticancer properties, N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide has also shown promise as an anti-inflammatory agent. Studies have indicated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual functionality makes it a versatile compound with potential applications in treating both cancer and inflammatory diseases.

The pharmacokinetic profile of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide has been extensively investigated to understand its behavior in biological systems. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs via hepatic pathways, with major metabolites being excreted in urine and feces.

One of the key challenges in developing N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide as a therapeutic agent is optimizing its pharmacological properties to enhance efficacy while minimizing adverse effects. Ongoing research is focused on improving its solubility and stability to enhance its therapeutic index. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and target specificity.

The clinical development of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide is currently at an early stage. Preclinical studies have provided promising results, but further clinical trials are necessary to evaluate its safety and efficacy in human subjects. Phase I clinical trials are expected to begin soon to assess the compound's pharmacokinetics and safety profile in healthy volunteers.

Several patents have been filed for N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide and related compounds. These patents cover various aspects of the compound's synthesis, formulation, and therapeutic applications. The intellectual property landscape surrounding this compound is complex but provides a strong foundation for further research and development.

In conclusion, N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1,1'-biphenyl-4-carboxamide (CAS No. 2034355-77-4) represents a promising candidate in the field of medicinal chemistry with significant potential for therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an important role in advancing our understanding of disease mechanisms and developing new treatments for cancer and inflammatory diseases.